2-[[1-(4-Fluorobenzoyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one

• IUPAC Name: 2-[[1-(4-fluorobenzoyl)piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C21H24FN3O2/c22-18-7-5-16(6-8-18)21(27)24-11-9-15(10-12-24)14-25-20(26)13-17-3-1-2-4-19(17)23-25/h5-8,13,15H,1-4,9-12,14H2
• InChI Key: HJZVIWNCSCFSAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC3CCN(CC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol

Description

This compound is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. This specific compound is involved in the synthesis of a variety of biologically active molecules including chemokine antagonists, pyrido[1,2-a]benzimidazoles with cytotoxic and antiplasmodial activity, pyrimidine derivatives as cholinesterase and Aβ-aggregation inhibitors.

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times.

Chemical Reactions Analysis

Piperidine derivatives are known to undergo a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Safety and Hazards

The safety information for “1-(4-Fluorobenzyl)piperazine”, a similar compound, indicates that it may cause eye irritation, skin irritation, and may be harmful if swallowed. It’s recommended to use personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves when handling the compound.

Future Directions

The advancement of antimicrobial drugs is still a challenging problem for research scientists around the globe. Therefore, the design and development of new drugs with potential antimicrobial activity are needed. Piperidine derivatives, due to their wide range of biological activities, continue to be an area of interest in drug discovery.